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Compound of Interest

Compound Name: L687

Cat. No.: B15620725 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and disposal plans for handling L-Leucine, a compound often

cataloged under various identifiers, including database-specific codes like HMDB0000687

which is numerically similar to L687.[1] L-Leucine is a white, crystalline, odorless solid.

Adherence to these procedural steps is critical for ensuring the safety of researchers,

scientists, and drug development professionals in a laboratory setting.

Personal Protective Equipment (PPE)
When handling L-Leucine, appropriate personal protective equipment must be worn to prevent

skin and eye contact, as well as inhalation of dust particles. The following table summarizes the

required PPE.
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PPE Category Item Specifications & Notes

Eye & Face Protection
Safety Glasses with Side

Shields or Goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.

Hand Protection Protective Gloves

Wear appropriate chemical-

resistant gloves. Inspect

gloves prior to use and use

proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices.

Skin & Body Protection
Lab Coat or Protective

Clothing

Wear appropriate protective

clothing to prevent skin

exposure.

Respiratory Protection
NIOSH/MSHA Approved

Respirator

Required when dusts are

generated. Use in accordance

with a respiratory protection

program. Not typically needed

under normal use conditions

with adequate ventilation.

Quantitative Data and Physical Properties
A summary of key quantitative data and physical properties of L-Leucine is provided below for

easy reference.
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Property Value

Molecular Formula C6H13NO2

Molecular Weight 131.17 g/mol

Appearance White crystalline powder or solid

Odor Odorless

Melting Point 286 - 288 °C / 546.8 - 550.4 °F

pH 5.5 - 6.5

Solubility in Water 24.26 g/L at 25 °C

Experimental Protocols: Safe Handling and Disposal
Strict adherence to the following procedures is mandatory for the safe handling and disposal of

L-Leucine.

Engineering Controls and Handling:

Work in a well-ventilated area. Use local exhaust ventilation if dust is generated.

Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation. Do not breathe dust.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Store in a dry, cool, and well-ventilated place.

Protect from moisture and light, as the substance is moisture and light-sensitive.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Get medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention if irritation develops.

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Get medical attention.

Spill and Accidental Release Measures:

Ensure adequate ventilation.

Wear appropriate personal protective equipment as outlined above.

Avoid dust formation.

Sweep up or vacuum up the spill and place it into a suitable, closed container for disposal.

Clean the spill area thoroughly.

Disposal Plan:

Dispose of waste L-Leucine and contaminated packaging in accordance with all applicable

federal, state, and local environmental regulations.

Do not allow the product to enter drains.

Contaminated packaging should be treated as the product itself.

Workflow for Safe Handling of L-Leucine
The following diagram illustrates the logical workflow for the safe handling of L-Leucine, from

preparation and handling to spill management and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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